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Compound of Interest

Compound Name: Ethyl 3,4-dimethylpent-2-enoate

Cat. No.: B2990617

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of Ethyl 3,4-dimethylpent-2-enoate, a
fragrance ingredient with potential applications in fine perfumery and consumer products. This
document summarizes its physicochemical properties, provides a detailed synthesis protocol,
and outlines the general mechanism of olfactory perception.

Chemical Identity and Properties

Ethyl 3,4-dimethylpent-2-enoate is an unsaturated ester with the molecular formula CoH1602.
It exists as two geometric isomers, (E) and (Z), which may exhibit different sensory properties.

[1][2]

Table 1: Chemical Identifiers for Ethyl 3,4-dimethylpent-2-enoate
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Identifier (E)-isomer (Z)-isomer

ethyl (2E)-3,4-dimethylpent-2- ethyl (22)-3,4-dimethylpent-2-
IUPAC Name yl (2E) ylp yl (22) ylp

enoate[2] enoate
CAS Number 21016-44-4[2] 21016-45-5[1]
Molecular Formula CoH1602[1][2] CoH1602[1][2]
Molecular Weight 156.22 g/mol [2] 156.22 g/mol [1]

UQNNNILWTLCUDU- UQNNNILWTLCUDU-
InChlKey

SOFGYWHQSA-N[2] UHFFFAOYSA-N[1]

Table 2: Computed Physicochemical Properties of Ethyl (E)-3,4-dimethylpent-2-enoate

Property Value Source
XLogP3 2.7 PubChem|[2]
Topological Polar Surface Area  26.3 A2 PubChem|[2]
Refractive Index n/a

Boiling Point n/a

Vapor Pressure n/a

Density n/a

Note: Experimental data for refractive index, boiling point, vapor pressure, and density are not
readily available in the public domain. The values for XLogP3 and Topological Polar Surface
Area are computed estimates.

Fragrance Profile and Application

Direct sensory data for Ethyl 3,4-dimethylpent-2-enoate is limited. However, information on a
closely related isomer, (E)-2,4-dimethyl-2-pentenoic acid ethyl ester, suggests a complex and
desirable fragrance profile. This related compound is described as having a strong, fruity
character with a fresh nuance. The isomers are noted for a chamomile-like top note.[3]
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Based on this related compound, Ethyl 3,4-dimethylpent-2-enoate is anticipated to be a
valuable modifier in a variety of fragrance compositions, particularly those aiming for natural,
fruity, and fresh accords. It may find application in:

e Fine Fragrances: To add complexity and a unique fruity signature.
» Personal Care Products: To enhance the freshness of shampoos, soaps, and lotions.

e Household Products: To impart a clean and pleasant scent to air fresheners and cleaning
agents.

Table 3: Potential Fragrance Applications and Usage Levels (based on related compounds)

o Recommended
Application . Olfactory Effect
Concentration (% wiw)

Enhancement of fruity and

Fine Fragrance 0.1-2.0
fresh notes
Brightening and adding a
Personal Care 0.05-1.0
natural feel
i Providing a pleasant and fresh
Air Care 0.1-15

ambiance

Disclaimer: The fragrance profile and usage levels are extrapolated from data on a related
isomer and should be used as a guideline for initial research and development. Sensory
evaluation of Ethyl 3,4-dimethylpent-2-enoate is recommended to determine its specific

characteristics.

Experimental Protocols
Synthesis of Ethyl 3,4-dimethyl-2-pentenoate

This protocol describes the synthesis of Ethyl 3,4-dimethyl-2-pentenoate via a Wittig-Horner

reaction.

Materials:
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e Sodium hydride (NaH)

e Diglyme

 Triethylphosphonoacetate

e 3-Methyl-2-butanone

o Ether

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Water

Procedure:

e A suspension of sodium hydride (2.6 g) in diglyme (10 mL) is prepared in a flask under a
nitrogen atmosphere and cooled in an ice bath to approximately 0°C.

 Triethylphosphonoacetate (24 g, 107 mmol) is added dropwise to the cooled suspension.

e The mixture is stirred for 30 minutes at 0°C.

o 3-Methyl-2-butanone (4.3 g, 50 mmol) is then added dropwise to the reaction mixture.

o The mixture is stirred at ambient temperature for three hours.

 After the reaction is complete, the mixture is cooled and then cautiously diluted with a large
excess of water.

e The aqueous mixture is extracted with ether.

o The ethereal extract is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated in vacuo to yield Ethyl 3,4-dimethyl-2-pentenoate.

Figure 1: Synthesis Workflow of Ethyl 3,4-dimethyl-2-pentenoate
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Caption: A flowchart of the synthesis of Ethyl 3,4-dimethyl-2-pentenoate.

Mechanism of Olfactory Perception

The perception of fragrance molecules like Ethyl 3,4-dimethylpent-2-enoate is initiated by
their interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons
(OSNs) in the nasal cavity. This interaction triggers a signal transduction cascade that
ultimately leads to the perception of smell in the brain.
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Figure 2: General Olfactory Signaling Pathway
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Caption: A diagram of the general olfactory signal transduction cascade.

The binding of an odorant to its specific OR activates a G-protein (Gaolf), which in turn
stimulates adenylyl cyclase to produce cyclic AMP (CAMP). The increased intracellular
concentration of cCAMP opens cyclic nucleotide-gated ion channels, leading to an influx of
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cations (primarily Ca2*). This influx of calcium ions then opens Ca2*-activated chloride
channels, resulting in an efflux of Cl~ ions and depolarization of the neuron. If the
depolarization reaches a certain threshold, it generates an action potential that travels along
the axon of the OSN to the olfactory bulb in the brain, where the signal is further processed,
leading to the perception of a specific scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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